Cas no 1903188-39-5 (N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide)

• Product Name: N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• CAS No: 1903188-39-5
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 5549541
• PubChem ID: 91816425
• Update Time: 2025-05-28

N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• N-(2-(methylthio)phenyl)-6-morpholinopyrimidine-4-carboxamide
• N-(2-methylsulfanylphenyl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• 1903188-39-5
• F6495-2636
• AKOS025367164

• Inchi： 1S/C16H18N4O2S/c1-23-14-5-3-2-4-12(14)19-16(21)13-10-15(18-11-17-13)20-6-8-22-9-7-20/h2-5,10-11H,6-9H2,1H3,(H,19,21)
• InChI Key： OMSPTQUKZXGVES-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C1=CC(=NC=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.6Ų

Additional information on N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903188-39-5)

N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903188-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and morpholine substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

The structural features of N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide include a methylsulfanyl group attached to a phenyl ring, which enhances its lipophilicity and potential membrane permeability. The morpholin-4-yl moiety contributes to its solubility and bioavailability, critical factors in drug design. With the growing demand for novel therapeutic agents, this compound is often explored in the context of kinase inhibitors and signal transduction modulators, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the scientific community has shown increasing interest in small-molecule inhibitors like N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide. Searches for "pyrimidine derivatives in drug discovery" and "morpholine-based bioactive compounds" have surged, reflecting its relevance in modern pharmacology. Additionally, its CAS No. 1903188-39-5 is frequently queried in chemical databases, underscoring its importance in academic and industrial research.

From a synthetic chemistry perspective, the preparation of N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methodologies are often optimized for yield and purity, ensuring the compound meets stringent standards for biological testing. Its stability under various conditions is also a key consideration, particularly for long-term storage and handling in laboratory settings.

The potential applications of this compound extend beyond traditional pharmaceuticals. With the rise of computational chemistry and AI-driven drug design, researchers leverage molecular docking studies to predict its interactions with target proteins. This approach accelerates the identification of lead compounds, reducing the time and cost associated with experimental screening. As such, N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide is a subject of interest in both wet-lab and in-silico research environments.

Environmental and safety profiles are also critical when evaluating N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and ecotoxicological impact are areas of ongoing study, particularly as regulatory agencies emphasize greener chemistry practices.

In summary, N-[2-(methylsulfanyl)phenyl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903188-39-5) represents a versatile and valuable compound in contemporary scientific research. Its structural complexity and functional diversity make it a focal point for investigations into new therapeutic agents and biochemical tools. As the fields of medicinal chemistry and molecular biology continue to evolve, this compound is poised to play a pivotal role in advancing innovative solutions for human health.